Cas no 1428057-68-4 (4-[2-(4-Fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine)

• Product Name: 4-[2-(4-Fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine
• CAS No: 1428057-68-4
• MF: C₁₉H₂₃FN₂O
• MW: 314.397128343582
• CID: 5956539
• PubChem ID: 71937490
• Update Time: 2025-07-02

4-[2-(4-Fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Z815840802
• AKOS034605215
• 4-[2-(4-fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine
• [2-(4-fluorophenyl)pyrrolidin-1-yl]-(1-prop-2-ynylpiperidin-4-yl)methanone
• 1428057-68-4
• EN300-26623132
• 4-[2-(4-Fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine

• Inchi： 1S/C19H23FN2O/c1-2-11-21-13-9-16(10-14-21)19(23)22-12-3-4-18(22)15-5-7-17(20)8-6-15/h1,5-8,16,18H,3-4,9-14H2
• InChI Key： JHFDFIOYXMGLRX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CCCN1C(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 314.17944152g/mol
• Monoisotopic Mass: 314.17944152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-[2-(4-Fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine

Introduction to 4-[2-(4-Fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine (CAS No. 1428057-68-4)

4-[2-(4-Fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine, identified by its CAS number 1428057-68-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with both aromatic and heterocyclic moieties, has garnered attention due to its potential applications in drug discovery and development.

The core structure of this compound consists of a piperidine ring substituted with a propargyl group at the 1-position and a carbonyl-linked pyrrolidine moiety at the 2-position. The presence of a 4-fluorophenyl group further enhances its chemical diversity, making it a valuable scaffold for medicinal chemists. The fluorine atom, while small, introduces significant electronic and steric effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their favorable pharmacokinetic properties and high binding affinity to various biological receptors. The specific arrangement of functional groups in 4-[2-(4-fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine makes it an attractive candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The combination of the piperidine core with the propargyl and pyrrolidine substituents creates a versatile framework that can be modified to target specific biological pathways. For instance, modifications at the 4-fluorophenyl group could fine-tune the compound's binding affinity to particular enzymes or receptors, while changes to the propargyl or pyrrolidine moieties could enhance its metabolic stability or solubility.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry, particularly due to their ability to improve drug bioavailability and metabolic resistance. The 4-fluorophenyl group in 4-[2-(4-fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine is likely to contribute significantly to these properties, making it an excellent candidate for further exploration.

The propargyl group at the 1-position of the piperidine ring adds another layer of complexity to this molecule. Propargyl groups are known for their ability to participate in various chemical reactions, including alkylation and cycloaddition reactions, which can be exploited in drug design. Additionally, propargyl groups can enhance the solubility of compounds in water, which is an important consideration for oral and injectable formulations.

The pyrrolidine moiety at the 2-position is another key feature of this compound. Pyrrolidines are common motifs in many biologically active molecules due to their ability to mimic natural amino acid structures and interact with biological targets in a similar manner. The carbonyl-linked pyrrolidine in this compound likely contributes to its binding affinity by forming hydrogen bonds with polar residues on biological targets.

In terms of synthetic chemistry, 4-[2-(4-fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. For example, transition metal-catalyzed cross-coupling reactions have become indispensable tools for building carbon-carbon bonds in complex organic molecules.

The potential applications of this compound extend beyond drug discovery. It could also serve as a building block for the synthesis of more complex molecules with tailored properties. For instance, it could be used to create libraries of derivatives that can be screened for various biological activities. This approach is particularly useful in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested rapidly for their ability to interact with biological targets.

The growing interest in computational chemistry has also opened new avenues for exploring the potential of 4-[2-(4-fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine. Molecular modeling techniques can be used to predict how this compound will interact with biological targets at the atomic level. These predictions can then be validated experimentally, providing valuable insights into its potential as a lead molecule.

In conclusion, 4-[2-(4-fluorophenyl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine (CAS No. 1428057-68-4) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structure and functional groups make it an attractive candidate for further investigation as a lead molecule for new therapeutic agents. As research continues in this area, it is likely that more applications for this compound will be discovered, further solidifying its importance in drug discovery and development.